N-(2-hydroxyethyl)-N-methyl-2-nitrobenzenesulfonamide

• IUPAC Name: N-(2-hydroxyethyl)-N-methyl-2-nitrobenzenesulfonamide
• InChI: InChI=1S/C9H12N2O5S/c1-10(6-7-12)17(15,16)9-5-3-2-4-8(9)11(13)14/h2-5,12H,6-7H2,1H3
• InChI Key: XXNLNCNIRRSULU-UHFFFAOYSA-N
• Canonical SMILES: CN(CCO)S(=O)(=O)C1=CC=CC=C1[N+](=O)[O-]
• Molecular Formula: C9H12N2O5S
• Molecular Weight: 260.27 g/mol

Description

Synthesis Analysis

The synthesis of related nitrobenzenesulfonamide compounds involves base-mediated intramolecular arylation processes. For instance, N-Benzyl-2-nitrobenzenesulfonamides can undergo arylation at the benzyl sp(3) carbon, facilitated by electron-withdrawing groups on the aromatic ring, to yield benzhydrylamines. These intermediates are pivotal for the synthesis of nitrogenous heterocycles, such as indazole oxides and quinazolines (Kisseljova, Smyslová, & Krchňák, 2014).

Molecular Structure Analysis

The molecular structure of nitrobenzenesulfonamides, including those with substitutions, has been a subject of study to understand their conformational properties. For example, a combined gas-phase electron diffraction and quantum chemical study of 2-nitrobenzenesulfonamide (2-NBSA) revealed that it has four conformers, two of which are stabilized by intramolecular hydrogen bonds. This study highlights the influence of substituents on the conformational features of ortho-substituted benzenesulfonamides (Giricheva et al., 2011).

Chemical Reactions and Properties

The reactivity of nitrobenzenesulfonamide derivatives involves the formation of Meisenheimer complexes upon treatment with thiolates, leading to the facile deprotection of these sulfonamides and yielding secondary amines in high yields. This demonstrates their potential utility in synthetic chemistry for the preparation of amine derivatives (Fukuyama, Jow, & Cheung, 1995).

Physical Properties Analysis

The physical properties of nitrobenzenesulfonamides, such as their conformational states and phase behavior, can be influenced by the presence of intramolecular hydrogen bonds and the effects of substituents. The detailed study of 2-NBSA showed the existence of conformers stabilized by such hydrogen bonds, providing insights into the physical characteristics of these compounds (Giricheva et al., 2011).

Chemical Properties Analysis

The chemical properties of nitrobenzenesulfonamides are highlighted by their reactivity and the potential for various chemical transformations. For example, the hydrolysis of N-nitrobenzenesulfonamides in aqueous sulfuric acid involves mechanisms that can yield different products based on the substituents present, demonstrating the versatile chemical behavior of these compounds (Cox, 1997).

Mechanism of Action

The mechanism of action of similar compounds can vary widely depending on their specific structure and the context in which they are used. For example, some compounds are used as insect repellents, while others are used in the capture of CO2.

Safety and Hazards

The safety and hazards associated with similar compounds can also vary widely. For example, some compounds may cause skin irritation or serious eye damage.

Future Directions

The future directions for research on similar compounds could involve exploring new synthesis methods, studying their potential applications, and investigating their environmental impact.